Setamycin

• CAS RN: 80112-34-1
• Molecular Formula: C44H65NO13
• Molecular Weight: 816 g/mol
• IUPAC Name: [(2R,4R,5S,6R)-2-hydroxy-2-[(2S,3R,4S)-3-hydroxy-4-[(3S,4Z,6Z,9S,10S,11R,12Z,14E)-10-hydroxy-3,15-dimethoxy-7,9,11,13-tetramethyl-16-oxo-1-oxacyclohexadeca-4,6,12,14-tetraen-2-yl]pentan-2-yl]-5-methyl-6-propan-2-yloxan-4-yl] (E)-4-[(2-hydroxy-5-oxocyclopenten-1-yl)amino]-4-oxobut-2-enoate
• InChI: InChI=1S/C44H65NO13/c1-23(2)41-28(7)35(56-37(49)18-17-36(48)45-38-31(46)15-16-32(38)47)22-44(53,58-41)30(9)40(51)29(8)42-33(54-10)14-12-13-24(3)19-26(5)39(50)27(6)20-25(4)21-34(55-11)43(52)57-42/h12-14,17-18,20-21,23,26-30,33,35,39-42,46,50-51,53H,15-16,19,22H2,1-11H3,(H,45,48)/b14-12-,18-17+,24-13-,25-20-,34-21+/t26-,27+,28-,29-,30-,33-,35+,39-,40+,41+,42?,44+/m0/s1
• InChI Key: KFUFLYSBMNNJTF-MZYUNMTESA-N
• Isomeric SMILES: C[C@H]1C/C(=C\C=C/[C@@H](C(OC(=O)/C(=C\C(=C/[C@H]([C@H]1O)C)\C)/OC)[C@@H](C)[C@H]([C@H](C)[C@]2(C[C@H]([C@@H]([C@H](O2)C(C)C)C)OC(=O)/C=C/C(=O)NC3=C(CCC3=O)O)O)O)OC)/C
• SMILES: CC1CC(=CC=CC(C(OC(=O)C(=CC(=CC(C1O)C)C)OC)C(C)C(C(C)C2(CC(C(C(O2)C(C)C)C)OC(=O)C=CC(=O)NC3=C(CCC3=O)O)O)O)OC)C
• Other CAS RN: 88899-56-3
• Pictograms: Acute Toxic
• synonyms: setamycin

Description

Setamycin is a natural product found in Streptomyces cavourensis, Streptomyces bacillaris, and other organisms with data available.

Scientific Research Applications

Identification and Nematocidal Activity

Setamycin, a macrolide antibiotic, has been identified as having activities against trichomonads, some fungi, and Gram-positive bacteria. This antibiotic was isolated from a rare actinomycete strain and is a member of the unusual 16-membered macrolides family, which includes hygrolidins and bafilomycins, among others. Setamycin's molecular formula has been defined as C44H65NO13, and its producing organism led to the designation of a new genus, Kitasatosporia setae, in the order Actinomycetales (Otoguro, Nakagawa, & Ōmura, 1988) (Ōmura, Otoguro, Nishikiori, Oiwa, & Iwai, 1981).

Genetic and Evolutionary Insights

Setamycin has contributed to our understanding of evolutionary biology and genetics. The genome sequence of Kitasatospora setae, known for producing setamycin, provided an evolutionary snapshot of the family Streptomycetaceae. This research revealed that, while K. setae shares similarities with the Streptomyces genus, there are notable differences, such as the absence of certain proteins and variations in cell wall synthesis components, providing insights into the evolutionary divergence within this family (Ichikawa et al., 2010).